Cas no 5957-66-4 (Campanuline)

• Product Name: Campanuline
• CAS No: 5957-66-4
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 1615604
• PubChem ID: 5240936
• Update Time: 2025-04-21

Campanuline Chemical and Physical Properties

Names and Identifiers

• 1-{2-[4-(4-chlorophenyl)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-2-oxoethyl}-3-cyclohexyl-1-(3-methoxypropyl)urea
• 1-[2-[4-(4-chlorophenyl)-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl]-2-oxoethyl]-3-cyclohexyl-1-(3-methoxypropyl)urea
• CAMPANULIN
• DTXSID70412555
• 5957-66-4
• Campanuline

• Inchi： 1S/C30H50O/c1-24(2)13-14-26(5)15-16-27(6)21-10-9-20-25(3,4)23-11-12-30(20,31-23)29(21,8)18-17-28(27,7)22(26)19-24/h20-23H,9-19H2,1-8H3
• InChI Key： KSXPPAGQQYHJFU-UHFFFAOYSA-N
• SMILES： CC1(C2CCC3C4(C(C5C(CC4)(C)CCC(C)(C)C5)(C)CCC3(C32OC1CC3)C)C)C

Computed Properties

• Exact Mass: 503.20122
• Monoisotopic Mass: 503.2009408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 61.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids